Cas no 23842-82-2 (2-Amino-5-methoxybenzonitrile)

• Product Name: 2-Amino-5-methoxybenzonitrile
• CAS No: 23842-82-2
• MF: C₈H₈N₂O
• MW: 148.16192150116
• MDL: MFCD05149280
• CID: 252902
• PubChem ID: 3513002
• Update Time: 2025-05-22

2-Amino-5-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methoxybenzonitrile
• Benzonitrile,2-amino-5-methoxy-
• 2-Amino-5-methoxy-benzoesaeure-nitril
• 2-Amino-5-methoxy-benzonitril
• 2-amino-5-methoxy-benzonitrile
• 2-CYANO-4-METHOXYANILINE
• 4-AMINO-3-CYANOANISOLE
• 5-methoxy-2-aminobenzonitrile
• 5-methoxyanthranilonitrile
• 6-Amino-m-anisonitrile
• Benzonitrile, 2-amino-5-methoxy-
• KSC495G0F
• SRWMPAZUWXLIPG-UHFFFAOYSA-N
• CL8146
• BBL101650
• STL555446
• AM84099
• RP21209
• RP21212
• MB03446
• ST2416427
• AB0028135
• CS-W005256
• FT-0600086
• SCHEMBL404674
• A4970
• J-507959
• EN300-199832
• SY110793
• AKOS005256239
• DTXSID00393202
• 23842-82-2
• MFCD05149280
• 2-Amino-5-methoxy-benzonitrile, AldrichCPR
• DS-12392
• DB-005954

• MDL： MFCD05149280
• Inchi： 1S/C8H8N2O/c1-11-7-2-3-8(10)6(4-7)5-9/h2-4H,10H2,1H3
• InChI Key： SRWMPAZUWXLIPG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C#N)C=1)N

Computed Properties

• Exact Mass: 148.06400
• Monoisotopic Mass: 148.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 59

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.17
• Melting Point: 46-47 ºC
• Boiling Point: 302 ºC
• Flash Point: 137 ºC
• PSA: 59.04000
• LogP: 1.73028
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Amino-5-methoxybenzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Amino-5-methoxybenzonitrile

Comprehensive Overview of 2-Amino-5-methoxybenzonitrile (CAS No. 23842-82-2): Properties, Applications, and Industry Insights

2-Amino-5-methoxybenzonitrile (CAS No. 23842-82-2) is a versatile organic compound widely recognized for its role in pharmaceutical and agrochemical research. This nitrile-containing aromatic amine features a methoxy group at the fifth position, contributing to its unique reactivity and solubility profile. As demand for high-purity intermediates grows, this compound has garnered attention for its potential in synthesizing biologically active molecules, particularly in drug discovery pipelines targeting neurological and metabolic disorders.

Recent trends in green chemistry have spotlighted 2-Amino-5-methoxybenzonitrile as a candidate for sustainable synthesis routes. Researchers are exploring catalytic amination methods to reduce waste generation, aligning with the pharmaceutical industry's push toward eco-friendly manufacturing. Analytical studies using HPLC-MS and NMR spectroscopy confirm its stability under various conditions, making it suitable for long-term storage in laboratory settings.

The compound's electronic properties have become a focal point in material science applications. Its conjugated π-system and electron-donating methoxy group enable participation in charge-transfer complexes, with potential uses in organic semiconductors and photovoltaic materials. Patent analyses reveal increasing incorporation of 23842-82-2 in OLED precursor development, responding to the global surge in flexible display technologies.

Quality control protocols for 2-Amino-5-methoxybenzonitrile emphasize residual solvent analysis and heavy metal detection, addressing stringent regulatory requirements in GMP-compliant production. Leading suppliers now provide certificates of analysis detailing chromatographic purity (>98%) and water content specifications, catering to quality-conscious buyers in the fine chemicals market.

Emerging applications in crop protection formulations leverage the compound's herbicidal synergism properties. Agricultural researchers report enhanced efficacy when combining 5-methoxybenzonitrile derivatives with commercial pesticide formulations, though environmental impact studies remain ongoing. This dual-use potential positions CAS 23842-82-2 as a valuable asset in integrated pest management strategies.

From a market perspective, the global benzonitrile derivatives sector shows 6.2% CAGR growth (2023-2030), with 2-Amino-5-methoxybenzonitrile maintaining steady demand across North American and Asian research hubs. Supply chain analysts note improved just-in-time delivery networks for this specialty chemical, reducing lead times for academic laboratories and contract research organizations.

Innovative continuous flow chemistry approaches are revolutionizing the production of 23842-82-2, offering advantages in reaction control and energy efficiency. These advancements address common end-user queries regarding batch-to-batch consistency and process scalability – frequent concerns in scale-up transitions from milligram to kilogram quantities.

The compound's structure-activity relationships continue to inspire medicinal chemistry innovations. Computational modeling suggests the amino-methoxy substitution pattern facilitates target binding in kinase inhibition studies, explaining its prevalence in cancer research screening libraries. Such findings reinforce the importance of 23842-82-2 in modern drug discovery platforms.

Handling guidelines recommend nitrogen atmosphere storage for bulk quantities of 2-Amino-5-methoxybenzonitrile to prevent oxidative degradation. Technical bulletins emphasize compatibility with common reaction solvents including DMF and THF, though polar aprotic solvents generally yield optimal results in nucleophilic substitution reactions.

Future research directions may explore enantioselective transformations of this scaffold, capitalizing on its chiral center potential for asymmetric synthesis applications. The compound's multifunctional character ensures its ongoing relevance across chemical biology, materials engineering, and process chemistry domains – a testament to the enduring value of well-characterized aromatic building blocks in scientific advancement.